Cas no 872861-77-3 (2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• CAS No: 872861-77-3
• MF: C₁₈H₁₈ClN₅O₂S
• MW: 403.885820865631
• CID: 6132658
• PubChem ID: 18561868
• Update Time: 2025-06-13

2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• HMS2993C07
• F1874-0825
• 872861-77-3
• MLS001236107
• 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide
• CHEMBL1525665
• SMR000806861
• 2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• AKOS024615661

• Inchi： 1S/C18H18ClN5O2S/c19-12-3-1-4-13(7-12)24-17-15(9-23-24)18(22-11-21-17)27-10-16(25)20-8-14-5-2-6-26-14/h1,3-4,7,9,11,14H,2,5-6,8,10H2,(H,20,25)
• InChI Key： SRLLSAKRUYOCGG-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1=NC=NC2N(C3=CC=CC(Cl)=C3)N=CC=21

Computed Properties

• Exact Mass: 403.0869737g/mol
• Monoisotopic Mass: 403.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

Introduction to Compound with CAS No. 872861-77-3 and Product Name: 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

Compound with the CAS number 872861-77-3 and the product name 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The pyrazolo[3,4-d]pyrimidine core is a well-known scaffold in medicinal chemistry, frequently explored for its pharmacological properties. Specifically, the presence of a sulfanyl group at the 4-position of the pyrazolo[3,4-d]pyrimidine ring and a chlorophenyl substituent at the 1-position introduces unique chemical and biological characteristics that make this compound particularly intriguing.

The structure of 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide is characterized by a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. This type of molecular architecture is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The sulfanyl group at the 4-position of the pyrazolo[3,4-d]pyrimidine ring plays a crucial role in modulating the compound's interaction with biological targets. Sulfanyl groups are often involved in hydrogen bonding and can influence the compound's solubility and metabolic stability.

The chlorophenyl substituent at the 1-position of the pyrazole ring is another key feature that contributes to the compound's unique properties. Chlorophenyl groups are frequently found in bioactive molecules due to their ability to enhance binding affinity and selectivity. In this context, the chlorophenyl group in 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide likely contributes to its interactions with biological targets by providing additional hydrophobic interactions and electronic effects.

The N-(oxolan-2-yl)methylacetamide moiety at the other end of the molecule adds another layer of complexity. This functional group is known for its ability to enhance binding affinity through hydrogen bonding interactions. The oxolan ring, which is a five-membered ether containing two oxygen atoms, can form stable hydrogen bonds with polar residues in biological targets. This feature makes 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide a promising candidate for further development as a therapeutic agent.

Recent advancements in drug discovery have highlighted the importance of structure-based drug design and virtual screening techniques. These approaches have enabled researchers to identify novel compounds with high affinity and selectivity for biological targets. In this regard, 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide has been identified as a potential lead compound through high-throughput screening (HTS) campaigns. The compound's unique structural features make it an attractive candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in treating various diseases. For instance, studies have shown that pyrazolo[3,4-d]pyrimidine derivatives can exhibit antiviral activity by inhibiting viral enzymes or interfering with viral replication processes. The presence of both sulfanyl and chlorophenyl groups in 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide may enhance its ability to interact with viral proteins, making it an effective antiviral agent.

In addition to antiviral applications, this compound has also shown promise in cancer research. Pyrazolo[3,4-d]pyrimidine derivatives are known to exhibit anticancer activity by targeting various signaling pathways involved in tumor growth and progression. The structural features of 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide, particularly the sulfanyl group and chlorophenyl substituent, may contribute to its ability to inhibit cancer cell proliferation and induce apoptosis.

Furthermore, recent research has suggested that this compound may have anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide to modulate inflammatory pathways could make it a valuable therapeutic agent for these conditions.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted pyrazole and pyrimidine derivatives followed by functional group transformations such as sulfanylation and acetylation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the chlorophenyl substituent efficiently.

In conclusion, 872861–77–3872861–77–3872861–77–377286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187286187is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further development as an antiviral、anticancer、and anti-inflammatory agent。With continued research and optimization, 872861–77–3872861–77–3872861–77–37728618728618722886967 22886967 22886967 22886967 22886967 22886967 22886967 provides hope for new treatments against various diseases.